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Fmoc-hArg(Pbf)-OH Fmoc-hArg(Pbf)-OH Fmoc-homoArg(Pbf)-OH is a useful tool for the introduction of homoarginine during Fmoc SPPS. It can be used in exactly the same manner as Fmoc-Arg(Pbf)-OH.
Brand Name: Vulcanchem
CAS No.: 401915-53-5
VCID: VC0025207
InChI: InChI=1S/C35H42N4O7S/c1-20-21(2)31(22(3)27-18-35(4,5)46-30(20)27)47(43,44)39-33(36)37-17-11-10-16-29(32(40)41)38-34(42)45-19-28-25-14-8-6-12-23(25)24-13-7-9-15-26(24)28/h6-9,12-15,28-29H,10-11,16-19H2,1-5H3,(H,38,42)(H,40,41)(H3,36,37,39)/t29-/m0/s1
SMILES: CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCCC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N)C
Molecular Formula: C35H42N4O7S
Molecular Weight: 662.804

Fmoc-hArg(Pbf)-OH

CAS No.: 401915-53-5

Main Products

VCID: VC0025207

Molecular Formula: C35H42N4O7S

Molecular Weight: 662.804

Fmoc-hArg(Pbf)-OH - 401915-53-5

CAS No. 401915-53-5
Product Name Fmoc-hArg(Pbf)-OH
Molecular Formula C35H42N4O7S
Molecular Weight 662.804
IUPAC Name (2S)-6-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
Standard InChI InChI=1S/C35H42N4O7S/c1-20-21(2)31(22(3)27-18-35(4,5)46-30(20)27)47(43,44)39-33(36)37-17-11-10-16-29(32(40)41)38-34(42)45-19-28-25-14-8-6-12-23(25)24-13-7-9-15-26(24)28/h6-9,12-15,28-29H,10-11,16-19H2,1-5H3,(H,38,42)(H,40,41)(H3,36,37,39)/t29-/m0/s1
SMILES CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCCC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N)C
Density 1.35±0.1 g/cm3(Predicted)
Description Fmoc-homoArg(Pbf)-OH is a useful tool for the introduction of homoarginine during Fmoc SPPS. It can be used in exactly the same manner as Fmoc-Arg(Pbf)-OH.
Synonyms Fmoc-N-Pbf-L-HomoArginine;N-Fmoc-N/'-(2,2,4,6,7-pentamethyldihydrobenzofuran-5-sufonyl)-L-homearginine;Fmoc-HomoArg(Pbf)-OH;(S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-6-(3-(2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-ylsulfonyl)guanidino)hexan
PubChem Compound 46735199
Last Modified Nov 11 2021
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